Cas no 196607-73-5 (Spirostan-2-one,3,6-dihydroxy-, (3b,5a,6b,25R)- (9CI))

• Product Name: Spirostan-2-one,3,6-dihydroxy-, (3b,5a,6b,25R)- (9CI)
• CAS No: 196607-73-5
• MF: C₂₇H₄₂O₅
• MW: 446.619389057159
• CID: 222954
• PubChem ID: 177402
• Update Time: 2025-04-19

Spirostan-2-one,3,6-dihydroxy-, (3b,5a,6b,25R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spirostan-2-one,3,6-dihydroxy-, (3b,5a,6b,25R)- (9CI)
• Porrigenin B
• 3,6-Dihydroxyspirostan-2-one
• DTXSID80941427
• 196607-73-5
• (-)-Porrigenin B
• Spirostan-2-one, 3,6-dihydroxy-, (3beta,5alpha,6beta,25R)-
• (25R)-2-Oxo-5alpha-spirostan-3beta,6beta-diol

• Inchi： 1S/C27H42O5/c1-14-5-8-27(31-13-14)15(2)24-23(32-27)11-18-16-9-20(28)19-10-21(29)22(30)12-26(19,4)17(16)6-7-25(18,24)3/h14-21,23-24,28-29H,5-13H2,1-4H3/t14-,15+,16-,17+,18+,19-,20-,21-,23+,24+,25+,26-,27?/m1/s1
• InChI Key： BTSHHJQHTVNSLW-WRPNYKIDSA-N
• SMILES： O1C2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3C[C@H]([C@H]4C[C@H](C(C[C@]4(C)[C@H]3CC[C@@]12C)=O)O)O

Computed Properties

• Exact Mass: 446.30336
• Monoisotopic Mass: 446.303224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 4.2

Experimental Properties

• Density: 1.21
• Boiling Point: 583.7°C at 760 mmHg
• Flash Point: 190.6°C
• Refractive Index: 1.571
• PSA: 75.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids